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Compound of Interest

Compound Name: Diammonium phosphite

Cat. No.: B1591576

Essential Safety and Handling Guide for
Diammonium Phosphite

This guide provides crucial safety and logistical information for the handling of Diammonium
Phosphite (also known as Diammonium hydrogen phosphite). It is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory practices.

Properties of Diammonium Phosphite

Property Value

Chemical Formula (NH4)2HPOs

CAS Number 51503-61-8[1]

Molecular Weight 132.06 g/mol [2]

Appearance Colorless crystalline mass[3][4]

Odor No information available

Solubility Soluble in water[3][4][5]

Melting Point Decomposes at 155°C (anhydrous)[4][5]

pH Approximately 8 (1% solution)[6]
Hygroscopic Yes, readily absorbs moisture from the air[3]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1591576?utm_src=pdf-interest
https://www.benchchem.com/product/b1591576?utm_src=pdf-body
https://www.benchchem.com/product/b1591576?utm_src=pdf-body
https://www.benchchem.com/product/b1591576?utm_src=pdf-body
https://www.benchchem.com/product/b1591576?utm_src=pdf-body
https://www.echemi.com/sds/diammonium-hydrogen-phosphite-pd20161103104751058.html
https://pubchem.ncbi.nlm.nih.gov/compound/Diammonium-hydrogen-phosphate
https://www.nbinno.com/article/other-organic-chemicals/understanding-the-properties-and-applications-of-diammonium-hydrogen-phosphite-zw
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1768534.htm
https://www.nbinno.com/article/other-organic-chemicals/understanding-the-properties-and-applications-of-diammonium-hydrogen-phosphite-zw
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1768534.htm
https://www.echemi.com/produce/pr2404224223-diammonium-hydrogen-phosphite.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1768534.htm
https://www.echemi.com/produce/pr2404224223-diammonium-hydrogen-phosphite.html
https://www.oiv.int/standards/international-oenological-codex/part-i-monographs/monographs/diammonium-hydrogen-phosphate
https://www.nbinno.com/article/other-organic-chemicals/understanding-the-properties-and-applications-of-diammonium-hydrogen-phosphite-zw
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Operational Plan for Safe Handling

Adherence to the following step-by-step procedures is mandatory for the safe handling of

Diammonium Phosphite.

Receiving and Storage

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a dry, cool, and well-ventilated area.[5]

Keep away from incompatible materials such as strong oxidizing agents, strong acids,

copper, and copper alloys.[7]

Protect from moisture due to its hygroscopic nature.[3]

Personal Protective Equipment (PPE)

Before handling Diammonium Phosphite, ensure all required PPE is correctly worn.

PPE Category

Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US).[1]

Skin Protection

Wear fire/flame resistant and impervious
clothing. Handle with gloves, which must be

inspected prior to use.[1]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator.[1]

Footwear

Wear appropriate shoes that cover the entire

foot (closed toe, closed heel).[8]

Body Protection

Alab coat should be worn and buttoned to cover

as much skin as possible.[8]

Handling Procedures
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o Work in a well-ventilated area.[5]

¢ Avoid the formation of dust and aerosols.[5]

e Avoid contact with skin and eyes.[5]

e Do not eat, drink, or smoke in the handling area.

e Wash hands thoroughly after handling.[1][5]

Disposal Plan

o Dispose of waste in accordance with local, regional, and national regulations.[9]

e Any unused product and contaminated packaging should be placed in labeled containers for
waste collection and submitted for disposal by a specialized company.[9]

e Do not empty unused product into drainage systems.[9]

Emergency Response Procedures

Immediate and appropriate action is critical in the event of an emergency.

Spill or Leak

e Personal Precautions:

o

Avoid dust formation.[1]

[¢]

Avoid breathing mist, gas, or vapors.[1]

[e]

Avoid contact with skin and eyes.[1]

[e]

Use personal protective equipment, including chemical impermeable gloves.[1]

o

Ensure adequate ventilation.[1]

[¢]

Evacuate personnel to safe areas.[1]
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e Environmental Precautions:

o Prevent further spillage or leakage if it is safe to do so.[1]
o Containment and Cleaning Up:

o Collect and arrange for disposal.[1]

o Sweep up and shovel into suitable containers for disposal.[7]
Fire
o Suitable Extinguishing Media:

o Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]
e Special Hazards:

o When heated to decomposition, it may emit toxic fumes of nitrogen oxides (NOXx),
ammonia (NHs), and phosphorus oxides (POXx).[4]

» Protective Actions for Fire-fighters:

o Wear a self-contained breathing apparatus (SCBA) for firefighting if necessary.[1]

First Aid Measures

e Eye Contact:
o Rinse cautiously with water for several minutes.[1][5]
o Remove contact lenses, if present and easy to do. Continue rinsing.[1][5]
o Consult a doctor.[1]

» Skin Contact:

o Take off contaminated clothing immediately.[1]
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o Wash off with soap and plenty of water.[1]

o Consult a doctor if irritation develops.[1]

¢ Inhalation:

o Move the victim into fresh air.[1]

o If breathing is difficult, give oxygen.[1]

o If not breathing, give artificial respiration and consult a doctor immediately.[1]

 Ingestion:

o

Rinse mouth with water.[1]

[¢]

Do not induce vomiting.[1]

[e]

Never give anything by mouth to an unconscious person.[1]

[e]

Call a doctor or Poison Control Center immediately.[1]

Diagrams
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Caption: Workflow for Safe Handling of Diammonium Phosphite.
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Caption: Emergency Response Procedures for Diammonium Phosphite.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1591576?utm_src=pdf-body-img
https://www.benchchem.com/product/b1591576?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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